Cas no 1177422-48-8 ((5-chloro-2-pyrazinyl)(4-methyl-1-piperazinyl)methanone)

(5-chloro-2-pyrazinyl)(4-methyl-1-piperazinyl)methanone structure
1177422-48-8 structure
Product Name:(5-chloro-2-pyrazinyl)(4-methyl-1-piperazinyl)methanone
CAS No:1177422-48-8
MF:C10H13ClN4O
MW:240.689420461655
CID:2133090
Update Time:2023-11-19

(5-chloro-2-pyrazinyl)(4-methyl-1-piperazinyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (5-chloro-2-pyrazinyl)(4-methyl-1-piperazinyl)Methanone
    • UBGPDKOWXPCEFR-UHFFFAOYSA-N
    • 2-Chloro-5-[(4-methylpiperazin-1-yl)carbonyl]pyrazine
    • CID 86649576
    • Methanone, (5-chloro-2-pyrazinyl)(4-methyl-1-piperazinyl)-
    • (5-chloro-2-pyrazinyl)(4-methyl-1-piperazinyl)methanone
    • Inchi: 1S/C10H13ClN4O/c1-14-2-4-15(5-3-14)10(16)8-6-13-9(11)7-12-8/h6-7H,2-5H2,1H3
    • InChI Key: UBGPDKOWXPCEFR-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C=N1)C(N1CCN(C)CC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 255
  • Topological Polar Surface Area: 49.3

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